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Compound of Interest

Compound Name: ML299

Cat. No.: B15579457 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling investigational compounds like ML299. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure research environment. While this document offers

comprehensive guidance, it is not a substitute for the official Safety Data Sheet (SDS) provided

by the manufacturer. Always consult the supplier's SDS for definitive safety protocols.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against potential exposure to ML299. The following

table summarizes the recommended PPE for handling this compound, based on general best

practices for hazardous research chemicals.
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Body Part
Personal Protective
Equipment (PPE)

Specifications and
Recommendations

Eyes
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory where ML299 is

handled. Goggles are

recommended when there is a

splash hazard.

Hands Chemical-Resistant Gloves

Nitrile gloves are a common

choice for handling small

molecule inhibitors. Ensure

gloves are compatible with the

solvents used to prepare

ML299 solutions (e.g., DMSO).

Change gloves frequently and

immediately if contaminated.

Body Laboratory Coat

A buttoned lab coat should be

worn to protect skin and

personal clothing from

contamination.

Respiratory
Not Generally Required (with

proper engineering controls)

Work with solid ML299 and

concentrated solutions should

be conducted in a certified

chemical fume hood to

minimize inhalation risk. If a

fume hood is not available, a

fit-tested N95 respirator may

be necessary.

Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of ML299 and

ensuring the safety of laboratory personnel.

Engineering Controls: All work involving solid ML299 or the preparation of stock solutions

should be performed in a certified chemical fume hood.
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Storage: ML299 should be stored at -20°C in a tightly sealed container, as recommended by

suppliers.[1]

Solution Preparation: When preparing stock solutions, typically in solvents like DMSO, do so

within a chemical fume hood.[1] Avoid generating dust when handling the solid compound.

Hygiene: Wash hands thoroughly with soap and water after handling ML299, even if gloves

were worn. Do not eat, drink, or smoke in laboratory areas.

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is crucial.
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Emergency Situation Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing and

wash the affected skin area thoroughly with

soap and water for at least 15 minutes. Seek

medical attention if irritation persists.

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. If breathing

has stopped, begin artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill

Evacuate the area. For small spills, absorb the

material with an inert absorbent (e.g.,

vermiculite, sand) and place it in a sealed

container for hazardous waste disposal. For

large spills, contact your institution's

Environmental Health and Safety (EHS)

department immediately.

Disposal Plan
All waste containing ML299 must be treated as hazardous waste and disposed of according to

institutional and local regulations.

Solid Waste: Collect unused solid ML299 and any contaminated materials (e.g., weigh boats,

pipette tips, gloves) in a clearly labeled hazardous waste container.
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Liquid Waste: Collect solutions containing ML299 in a separate, clearly labeled hazardous

waste container for liquid chemical waste. Do not pour ML299 solutions down the drain.

Container Disposal: Empty containers that held ML299 should be triple-rinsed with an

appropriate solvent, and the rinsate collected as hazardous liquid waste. The rinsed

container can then be disposed of according to institutional guidelines.

Visual Safety Workflows
The following diagrams illustrate the standard workflows for safely handling ML299 and

responding to a spill.
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Caption: Workflow for the safe handling of ML299, from preparation to disposal.
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Spill Occurs

Evacuate Immediate Area

Alert Others & Supervisor

Consult SDS for ML299

Is the spill large or are you unsure how to proceed?

Contact EHS Immediately

Yes

Don Appropriate PPE

No

Contain & Absorb Spill

Collect Waste in Sealed Container

Decontaminate Spill Area

Dispose of as Hazardous Waste
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Caption: Step-by-step procedure for responding to an ML299 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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